Cas no 651314-82-8 (1-Azabicyclo[2.2.2]octane, 2-[3-(5-isoxazolyl)-2-propynyl]-)

• Product Name: 1-Azabicyclo[2.2.2]octane, 2-[3-(5-isoxazolyl)-2-propynyl]-
• CAS No: 651314-82-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 406025
• PubChem ID: 69905627
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octane, 2-[3-(5-isoxazolyl)-2-propynyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 2-[3-(5-isoxazolyl)-2-propynyl]-
• 5-[3-(1-azabicyclo[2.2.2]octan-2-yl)prop-1-ynyl]-1,2-oxazole
• SCHEMBL6817097
• DTXSID40741506
• 651314-82-8
• 2-[3-(1,2-Oxazol-5-yl)prop-2-yn-1-yl]-1-azabicyclo[2.2.2]octane

• Inchi： 1S/C13H16N2O/c1(3-13-4-7-14-16-13)2-12-10-11-5-8-15(12)9-6-11/h4,7,11-12H,2,5-6,8-10H2
• InChI Key： GFCZEXJQHGBMCR-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C#CCC1CC2CCN1CC2

Computed Properties

• Exact Mass: 216.12638
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.27